Cas no 1335095-08-3 (7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol)

• Product Name: 7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol
• CAS No: 1335095-08-3
• MF: C₈H₁₀BNO₂
• MW: 162.981502056122
• MDL: MFCD24644607
• CID: 4584921
• PubChem ID: 68238918
• Update Time: 2025-06-08

7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-amino-3,4-dihydro-1H-benzo[c][1,2]oxaborinin-1-ol
• 1-hydroxy-3,4-dihydro-2,1-benzoxaborinin-7-amine
• 7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol
• D75431

• MDL： MFCD24644607
• Inchi： 1S/C8H10BNO2/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-2,5,11H,3-4,10H2
• InChI Key： FAFYNSWNCDQADT-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2CC1)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Topological Polar Surface Area: 55.5

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),

Additional information on 7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol

Introduction to 7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol (CAS No. 1335095-08-3)

7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol, identified by its Chemical Abstracts Service (CAS) number 1335095-08-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxaborine class, a structural motif known for its versatile applications in drug discovery and molecular imaging. The presence of both amino and hydroxyl functional groups, along with the boronic acid moiety, makes it a promising candidate for further synthetic modifications and biological evaluations.

The structural framework of 7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol incorporates a benzoxaborine core, which is characterized by a benzene ring fused to an oxygen-containing heterocycle with a boron atom. This unique architecture not only contributes to its stability but also enhances its reactivity, making it suitable for various chemical transformations. The compound’s ability to participate in cross-coupling reactions, such as Suzuki-Miyaura couplings, further underscores its utility in constructing more complex molecular entities.

In recent years, there has been a growing interest in benzoxaborine derivatives due to their potential applications in the development of novel therapeutic agents. The 7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol structure has been explored in several preclinical studies for its pharmacological properties. Researchers have investigated its role as a precursor in the synthesis of bioactive molecules targeting various diseases, including cancer and inflammatory disorders. The amino group at the 7-position provides a handle for further derivatization, allowing chemists to introduce additional functionalities that can modulate biological activity.

One of the most compelling aspects of 7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol is its potential as a tool compound in medicinal chemistry. The boronic acid functionality enables it to engage with transition metals in catalytic processes, facilitating the construction of complex scaffolds. This property has been leveraged in the development of inhibitors and probes for enzyme targeting. For instance, studies have demonstrated its utility in generating molecules that interact with proteases and kinases, which are key players in disease pathways.

The synthesis of 7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Recent advancements in synthetic methodologies have enabled more efficient and scalable production routes. These improvements have not only reduced costs but also enhanced the purity of the final product, making it more suitable for high-throughput screening and medicinal chemistry applications.

From a biological perspective, 7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol has shown promise as an intermediate in the development of small-molecule drugs. Its benzoxaborine core is known to exhibit favorable pharmacokinetic properties due to its ability to cross the blood-brain barrier and interact with biological targets. Furthermore, the compound’s stability under various conditions makes it an attractive candidate for formulation into drug delivery systems.

Recent research has also explored the use of 7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol in conjunction with other bioactive molecules to develop combination therapies. The ability to derivatize this compound allows for the creation of hybrid molecules that can simultaneously target multiple pathways or enhance drug efficacy through synergistic effects. Such approaches are particularly relevant in addressing complex diseases that require multifaceted therapeutic interventions.

The boronic acid moiety in 7-amino-3,4-dihydro-1H-2,1-benzoxaborinin-1-ol has been exploited for its ability to form stable complexes with metal ions. These complexes can be used as catalysts or as part of diagnostic tools in medical imaging techniques. For example, boron-containing compounds have been investigated for their potential use in positron emission tomography (PET) scans due to their ability to selectively accumulate in tumor tissues.

The future prospects of 7-amino-3,4-dihydro-H-Benzo[b]furanone[5]boronic acid derivatives are exciting and multifaceted. Ongoing studies aim to expand its applications beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The versatility of this compound underscores its importance as a building block for innovative chemical synthesis and biological research.